(2E)-N-(4-Cyanooxan-4-yl)-2-(2,2-dimethylcyclohexylidene)acetamide

• IUPAC Name: (2E)-N-(4-cyanooxan-4-yl)-2-(2,2-dimethylcyclohexylidene)acetamide
• InChI: InChI=1S/C16H24N2O2/c1-15(2)6-4-3-5-13(15)11-14(19)18-16(12-17)7-9-20-10-8-16/h11H,3-10H2,1-2H3,(H,18,19)/b13-11+
• InChI Key: WFPDOEQTHUKOQC-ACCUITESSA-N
• Canonical SMILES: CC1(CCCCC1=CC(=O)NC2(CCOCC2)C#N)C
• Isomeric SMILES: CC\1(CCCC/C1=C\C(=O)NC2(CCOCC2)C#N)C
• Molecular Formula: C16H24N2O2
• Molecular Weight: 276.37 g/mol

Description

(2E)-N-(4-Cyanooxan-4-yl)-2-(2,2-dimethylcyclohexylidene)acetamide, also known as CDDO-Im, is a synthetic compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. CDDO-Im belongs to the class of triterpenoids and has been found to exhibit anti-inflammatory, anti-cancer, and neuroprotective properties.

Scientific Research Applications

Structural and Reaction Analysis

• Chemical Structure and Reactions : The structure and reactions of compounds similar to (2E)-N-(4-Cyanooxan-4-yl)-2-(2,2-dimethylcyclohexylidene)acetamide have been studied. For instance, the reaction of 2-(4-chloro-3,3,7-trimethyl-2,3-dihydro-1H-indol-2-ylidene)propanedial with hydroxylamine forms a compound where the ring N atom shows conjugation with the 2-cyanoacrylamide unit, indicating complex intramolecular interactions (Helliwell et al., 2011).

Catalysis and Synthesis

• Catalytic Reactions : The compound is potentially involved in catalytic reactions. For example, platinum(II)/europium(III)-catalyzed intramolecular hydroalkylation of β-dicarbonyl compounds forms cyclohexanones, a process that might be relevant to the subject compound (Liu & Widenhoefer, 2005).

Structural Properties and Applications

• Crystal Structure and Applications : The crystal structure of compounds similar to the query compound, like amide-containing isoquinoline derivatives, have been analyzed. These structures form gels or crystalline solids when treated with different acids, indicating potential applications in material science (Karmakar, Sarma, & Baruah, 2007).

Medicinal Chemistry Applications

• Antitumor Activity : Certain cyanoacetamide derivatives, related to the query compound, exhibit significant antitumor activity. These compounds, after undergoing specific reactions, have shown promising results against certain cell lines, indicating potential applications in medicinal chemistry (Fahim, Elshikh, & Darwish, 2019).

Environmental and Analytical Chemistry

• Detection of Carbonyl Compounds : Derivatives of cyanoacetamides are used as probes for detecting carbonyl compounds in environmental samples. This suggests that similar compounds could be used in environmental and analytical chemistry for sensitive detection of specific chemical groups (Houdier, Perrier, Defrancq, & Legrand, 2000).